Cas no 326487-78-9 ((1-ethoxycyclohexyl)methanamine)

• Product Name: (1-ethoxycyclohexyl)methanamine
• CAS No: 326487-78-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 2183149
• PubChem ID: 15495972
• Update Time: 2025-11-01

(1-ethoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 1-ethoxy-(9ci)
• (1-ethoxycyclohexyl)methanamine
• DB-286377
• AKOS011385934
• 326487-78-9
• SCHEMBL90579
• EN300-1143794
• F2148-2259
• CYCLOHEXANEMETHANAMINE, 1-ETHOXY-
• CYCLOHEXANEMETHANAMINE,1-ETHOXY-
• CS-0285953

• Inchi： 1S/C9H19NO/c1-2-11-9(8-10)6-4-3-5-7-9/h2-8,10H2,1H3
• InChI Key： PMFKGJRWDWMQCH-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 157.146664230Da
• Monoisotopic Mass: 157.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1-ethoxycyclohexyl)methanamine

(1-Ethoxycyclohexyl)methanamine: A Comprehensive Overview

The compound with CAS No. 326487-78-9, commonly referred to as (1-Ethoxycyclohexyl)methanamine, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with an ethoxy group and a methanamine moiety. Its structural features make it a valuable building block in the synthesis of various bioactive molecules and advanced materials.

Recent studies have highlighted the potential of (1-Ethoxycyclohexyl)methanamine as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of bioactive compounds, including antiviral and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, suggesting its potential in antiviral drug design.

In addition to its pharmacological applications, (1-Ethoxycyclohexyl)methanamine has also been investigated for its use in materials science. The compound's ability to form stable amide bonds has led to its application in the synthesis of high-performance polymers and coatings. A 2023 research article in Advanced Materials reported that polymers derived from this compound exhibit exceptional mechanical properties and thermal stability, making them suitable for use in aerospace and automotive industries.

The synthesis of (1-Ethoxycyclohexyl)methanamine involves a multi-step process that typically begins with the preparation of cyclohexanol derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound, reducing production costs and minimizing waste.

From an environmental perspective, researchers have also examined the biodegradability and toxicity of (1-Ethoxycyclohexyl)methanamine. Studies conducted in 2023 indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term environmental impact and to develop sustainable disposal methods.

In conclusion, CAS No. 326487-78-9, or (1-Ethoxycyclohexyl)methanamine, represents a promising compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.